Cas no 85554-68-3 (ethyl 3-hydroxy-3-methyloctanoate)

ethyl 3-hydroxy-3-methyloctanoate structure
85554-68-3 structure
Product Name:ethyl 3-hydroxy-3-methyloctanoate
CAS No:85554-68-3
MF:C11H22O3
MW:202.290584087372
CID:990648
PubChem ID:3020787
Update Time:2025-04-20

ethyl 3-hydroxy-3-methyloctanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-hydroxy-3-methyloctanoate
    • AKOS017550172
    • SCHEMBL959455
    • DTXSID601006110
    • LCKZWDMZQOHLGB-UHFFFAOYSA-N
    • EINECS 287-600-8
    • 85554-68-3
    • NS00064937
    • 4,5-dichloro-2-(cyclohexylamino)benzenesulfonamide
    • DB-166691
    • 1204574-08-2
    • Inchi: 1S/C11H22O3/c1-4-6-7-8-11(3,13)9-10(12)14-5-2/h13H,4-9H2,1-3H3
    • InChI Key: LCKZWDMZQOHLGB-UHFFFAOYSA-N
    • SMILES: OC(C)(CC(=O)OCC)CCCCC

Computed Properties

  • Exact Mass: 202.156895
  • Monoisotopic Mass: 202.156895
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 2.3

Experimental Properties

  • Density: 0.958
  • Boiling Point: 289.1°C at 760 mmHg
  • Flash Point: 111.8°C
  • Refractive Index: 1.445
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